Cas no 1443348-54-6 (2-(azepan-1-ylmethyl)benzenethiol)
1443348-54-6 structure
Product Name:2-(azepan-1-ylmethyl)benzenethiol
CAS No:1443348-54-6
MF:C13H19NS
MW:221.361662149429
MDL:MFCD19443612
CID:5160659
Update Time:2026-03-04
2-(azepan-1-ylmethyl)benzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(azepan-1-ylmethyl)benzenethiol
- Benzenethiol, 2-[(hexahydro-1H-azepin-1-yl)methyl]-
-
- MDL： MFCD19443612
- Inchi： 1S/C13H19NS/c15-13-8-4-3-7-12(13)11-14-9-5-1-2-6-10-14/h3-4,7-8,15H,1-2,5-6,9-11H2
- InChI Key： QWCGHPCCLCORKB-UHFFFAOYSA-N
- SMILES： C1(S)=CC=CC=C1CN1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
2-(azepan-1-ylmethyl)benzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434955-1 g |
2-[(1-Homopiperidino)methyl]thiophenol; . |
1443348-54-6 | 1g |
€619.00 | 2023-07-18 | ||
| abcr | AB434955-1g |
2-[(1-Homopiperidino)methyl]thiophenol; . |
1443348-54-6 | 1g |
€1555.10 | 2025-04-21 | ||
| Fluorochem | 396456-1g |
2-[(1-Homopiperidino)methyl]thiophenol |
1443348-54-6 | 97.0% | 1g |
£595.00 | 2023-04-30 | |
| Ambeed | A388608-1g |
2-(Azepan-1-ylmethyl)benzenethiol |
1443348-54-6 | 97% | 1g |
$532.0 | 2024-04-23 | |
| Crysdot LLC | CD12142047-1g |
2-(Azepan-1-ylmethyl)benzenethiol |
1443348-54-6 | 97% | 1g |
$527 | 2024-07-23 |
2-(azepan-1-ylmethyl)benzenethiol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1443348-54-6 (2-(azepan-1-ylmethyl)benzenethiol) Related Products
- 1443355-25-6(2-[(2-methylpiperidin-1-yl)methyl]benzenethiol)
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- 143944-99-4(Benzenethiol, 4,4'-(2,7,15,20-tetraazaheneicosane-1,21-diyl)bis-)
- 1443304-27-5(3-(azepan-1-ylmethyl)benzenethiol)
- 1443340-69-9(2-[[butyl(methyl)amino]methyl]benzenethiol)
- 1443355-72-3(2-[(dipropylamino)methyl]benzenethiol)
- 86134-70-5(Benzenethiol, 3-(1-piperidinylmethyl)-)
- 1443346-22-2(2-[(4-methylpiperidin-1-yl)methyl]benzenethiol)
- 1443303-81-8(3-[(dibutylamino)methyl]benzenethiol)
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